methyl 1-adamantyl(benzoylamino)acetate
Overview
Description
Methyl 1-adamantyl(benzoylamino)acetate, also known as MAB-CHMINACA, is a synthetic cannabinoid that has been widely used in scientific research. It belongs to the family of indazole-based synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as AB-FUBINACA and AB-CHMINACA. MAB-CHMINACA has gained significant attention due to its potent pharmacological effects and high affinity for cannabinoid receptors.
Mechanism of Action
Methyl 1-adamantyl(benzoylamino)acetate exerts its pharmacological effects by binding to CB1 and CB2 receptors in the brain and peripheral tissues. This binding leads to the activation of various signaling pathways, resulting in the modulation of neurotransmitter release and the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of pain perception, inflammation, and anxiety. It has also been found to have a significant impact on the cardiovascular system, leading to changes in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
Methyl 1-adamantyl(benzoylamino)acetate has several advantages as a research tool, including its high potency and selectivity for CB1 and CB2 receptors. However, it also has some limitations, including its potential for abuse and the lack of long-term safety data.
Future Directions
There are several future directions for the research of methyl 1-adamantyl(benzoylamino)acetate, including the investigation of its potential therapeutic applications, the development of novel synthetic cannabinoids based on its structure, and the exploration of its pharmacological effects on different physiological systems. Additionally, further research is needed to understand the long-term effects of this compound and its potential for abuse.
In conclusion, this compound is a synthetic cannabinoid that has been widely used in scientific research to study the pharmacological effects of cannabinoids. It has potent analgesic, anxiolytic, and anti-inflammatory effects, making it a potential candidate for the treatment of various medical conditions. However, further research is needed to understand its long-term effects and potential for abuse.
Scientific Research Applications
Methyl 1-adamantyl(benzoylamino)acetate has been extensively used in scientific research to study the pharmacological effects of synthetic cannabinoids. It has been found to have a high affinity for CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabinoids. Studies have shown that this compound has potent analgesic, anxiolytic, and anti-inflammatory effects, making it a potential candidate for the treatment of various medical conditions.
Properties
IUPAC Name |
methyl 2-(1-adamantyl)-2-benzamidoacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-24-19(23)17(21-18(22)16-5-3-2-4-6-16)20-10-13-7-14(11-20)9-15(8-13)12-20/h2-6,13-15,17H,7-12H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDMIOXGRWJBNCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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